Cas no 18766-38-6 (Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-)

Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl- structure
18766-38-6 structure
Product Name:Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-
CAS No:18766-38-6
MF:C22H66O11Si11
MW:815.693357944489
CID:195477
PubChem ID:519600
Update Time:2025-04-19

Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl- Chemical and Physical Properties

Names and Identifiers

    • Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-
    • 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-1,3,5,7,9,11,13,15,17,19,21-undecaoxa-2,4,6,8,10,12,14,16,18,20,22-undecasilacyclodocosane
    • DOCOSAMETHYLCYCLOUNDECASILOXANE
    • Cycloundecasiloxane, docosamethyl
    • Cycloundecasiloxane, docosamethyl-
    • DTXSID0066408
    • 18766-38-6
    • QKFCLXPIIJGSQB-UHFFFAOYSA-N
    • Inchi: 1S/C22H66O11Si11/c1-34(2)23-35(3,4)25-37(7,8)27-39(11,12)29-41(15,16)31-43(19,20)33-44(21,22)32-42(17,18)30-40(13,14)28-38(9,10)26-36(5,6)24-34/h1-22H3
    • InChI Key: QKFCLXPIIJGSQB-UHFFFAOYSA-N
    • SMILES: [Si]1(C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

  • Exact Mass: 814.206705
  • Monoisotopic Mass: 814.206705
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 0
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102

Experimental Properties

  • Density: 0.98
  • Boiling Point: 486°Cat760mmHg
  • Flash Point: 240.7°C
  • Refractive Index: 1.439
  • PSA: 101.53000
  • LogP: 7.90240
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